Cas no 6482-32-2 (2-(hydroxyMethyl)butane-1,4-diol)

• Product Name: 2-(hydroxyMethyl)butane-1,4-diol
• CAS No: 6482-32-2
• MF: C₅H₁₀O₂
• MW: 102.131701946259
• MDL: MFCD00126970
• CID: 843888
• Update Time: 2026-04-29

2-(hydroxyMethyl)butane-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 2-(hydroxyMethyl)butane-1,4-diol
• 2-(hydroxymethyl)-1,4-Butanediol

• MDL： MFCD00126970

Additional information on 2-(hydroxyMethyl)butane-1,4-diol

Properties and Applications of 2-(hydroxyMethyl)butane-1,4-diol (CAS No. 6482-32-2)

2-(hydroxyMethyl)butane-1,4-diol, identified by the Chemical Abstracts Service registry number CAS No. 6482-32-2, is a significant organic compound with a molecular structure that includes two hydroxyl groups positioned at the 1 and 4 carbon atoms of a butane chain. This bifunctional alcohol exhibits unique chemical properties that make it valuable in various industrial and research applications. The presence of both primary hydroxyl groups allows for extensive reactivity, making it a versatile intermediate in synthetic chemistry.

The compound is characterized by its high solubility in water and organic solvents, which enhances its utility in formulating solutions and mixtures for industrial processes. Its molecular formula, C₆H₁₂O₂, reflects a balanced composition of carbon, hydrogen, and oxygen atoms, contributing to its stability under moderate conditions. This stability, combined with its reactivity, positions 2-(hydroxyMethyl)butane-1,4-diol as a key component in the synthesis of polymers, resins, and specialty chemicals.

In recent years, research has highlighted the potential of 2-(hydroxyMethyl)butane-1,4-diol in the development of advanced materials. Its ability to participate in polymerization reactions has led to the creation of novel biodegradable polymers that are gaining attention for their environmental benefits. These polymers exhibit properties such as flexibility and biodegradability, making them suitable for applications in packaging, textiles, and medical devices where sustainability is a priority.

Additionally, the compound has been explored in the pharmaceutical industry for its role as a precursor in synthesizing active pharmaceutical ingredients (APIs). The hydroxyl groups provide reactive sites that can be selectively modified to introduce specific functional groups necessary for drug development. Recent studies have demonstrated its utility in constructing complex molecular architectures that mimic natural bioactive compounds, thereby facilitating the discovery of new therapeutic agents.

The agrochemical sector has also recognized the significance of 2-(hydroxyMethyl)butane-1,4-diol. Its incorporation into formulations for plant growth regulators and soil conditioners has shown promise in improving crop yield and stress resistance. The compound's compatibility with other agrochemicals makes it an attractive option for developing environmentally friendly solutions that support sustainable agriculture.

From an industrial perspective, 2-(hydroxyMethyl)butane-1,4-diol serves as a valuable solvent and intermediate in manufacturing processes. Its role in producing high-performance coatings and adhesives has been particularly noteworthy. These materials benefit from the compound's ability to enhance film-forming properties while maintaining flexibility and durability. Such advancements contribute to innovations in automotive coatings, construction materials, and electronics.

The compound's applications extend to the field of energy storage as well. Researchers are investigating its potential use as a component in advanced battery electrolytes and fuel cell catalysts. The hydroxyl groups facilitate interactions with metal ions and other electrolytes, improving overall system efficiency. This aligns with global efforts to develop more sustainable energy solutions that reduce reliance on fossil fuels.

In summary, 2-(hydroxyMethyl)butane-1,4-diol (CAS No. 6482-32-2) is a multifaceted compound with broad utility across multiple industries. Its unique chemical properties enable diverse applications ranging from biodegradable polymers to pharmaceutical intermediates and sustainable agrochemicals. As research continues to uncover new possibilities for this compound, 2-(hydroxyMethyl)butane-1,4-diol is poised to play an increasingly important role in addressing modern challenges through innovative chemical solutions.